Cas no 1356109-31-3 (benzyl 3-ethenyl-3-hydroxyazetidine-1-carboxylate)

• Product Name: benzyl 3-ethenyl-3-hydroxyazetidine-1-carboxylate
• CAS No: 1356109-31-3
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• CID: 1030003
• PubChem ID: 71304129
• Update Time: 2025-10-28

benzyl 3-ethenyl-3-hydroxyazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Benzyl 3-hydroxy-3-vinylazetidine-1-carboxylate
• benzyl 3-ethenyl-3-hydroxyazetidine-1-carboxylate
• DTXSID10745192
• CS-0267182
• SB51893
• SCHEMBL23164213
• 1356109-31-3
• EN300-12575614
• DB-384772
• Benzyl3-hydroxy-3-vinylazetidine-1-carboxylate

• Inchi： 1S/C13H15NO3/c1-2-13(16)9-14(10-13)12(15)17-8-11-6-4-3-5-7-11/h2-7,16H,1,8-10H2
• InChI Key： NQJLLPYHZDUTIL-UHFFFAOYSA-N
• SMILES： OC1(C=C)CN(C(=O)OCC2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 233.10519334g/mol
• Monoisotopic Mass: 233.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.8Ų

Additional information on benzyl 3-ethenyl-3-hydroxyazetidine-1-carboxylate

Professional Introduction to Benzyl 3-Ethenyl-3-Hydroxyazetidine-1-Carboxylate (CAS No. 1356109-31-3)

Benzyl 3-ethenyl-3-hydroxyazetidine-1-carboxylate, a compound with the chemical identifier CAS No. 1356109-31-3, represents a significant area of interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic ester, characterized by its azetidine core and functionalized side chains, has garnered attention due to its structural complexity and potential biological activities. The compound's unique scaffold, featuring both an ethenyl group and a hydroxyl moiety, positions it as a versatile intermediate for the development of novel therapeutic agents.

The synthesis of Benzyl 3-ethenyl-3-hydroxyazetidine-1-carboxylate involves intricate organic transformations that highlight the compound's synthetic utility. The presence of the azetidine ring, a five-membered saturated heterocycle, is particularly noteworthy as it is commonly found in biologically active molecules. The ester functionality at the 1-position and the ethenyl group at the 3-position provide multiple sites for further derivatization, making this compound a valuable building block in medicinal chemistry.

Recent advancements in the field of drug discovery have underscored the importance of azetidine derivatives in addressing various therapeutic challenges. Studies have demonstrated that compounds incorporating azetidine moieties exhibit promising pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The hydroxyl group in Benzyl 3-ethenyl-3-hydroxyazetidine-1-carboxylate further enhances its potential by enabling hydrogen bonding interactions with biological targets, thereby increasing binding affinity and efficacy.

In particular, the ethenyl substituent has been shown to influence the electronic properties of the molecule, affecting its reactivity and interaction with biological systems. This feature makes Benzyl 3-ethenyl-3-hydroxyazetidine-1-carboxylate a compelling candidate for exploring structure-activity relationships (SAR) in drug design. By modifying this side chain, researchers can fine-tune the pharmacokinetic and pharmacodynamic profiles of derived compounds to optimize their therapeutic potential.

The utility of this compound extends beyond its role as a synthetic intermediate. Its unique structural features make it an attractive scaffold for developing novel inhibitors targeting enzymes involved in critical biological pathways. For instance, derivatives of azetidine have been investigated for their ability to modulate kinases and other enzymes implicated in cancer progression. The ester linkage in Benzyl 3-ethenyl-3-hydroxyazetidine-1-carboxylate provides a site for selective cleavage or modification, allowing for the creation of prodrugs or bioconjugates that can enhance delivery or targeted action.

Current research is also exploring the use of computational methods to predict and optimize the properties of azetidine derivatives like Benzyl 3-ethenyl-3-hydroxyazetidine-1-carboxylate. Molecular modeling techniques have revealed insights into how structural modifications can impact binding affinity and metabolic stability. These insights are being leveraged to design next-generation compounds with improved pharmacological profiles. Additionally, green chemistry principles are being applied to develop more sustainable synthetic routes for this class of molecules, reducing environmental impact while maintaining high yields and purity.

The pharmaceutical industry has recognized the potential of heterocyclic compounds like azetidines in drug development. Several companies are actively pursuing programs aimed at identifying novel derivatives with therapeutic applications. The versatility of Benzyl 3-ethenyl-3-hydroxyazetidine-1-carboxylate as a starting material makes it an invaluable asset in these efforts. Its ability to serve as a precursor for a wide range of bioactive molecules underscores its importance in modern medicinal chemistry.

Looking ahead, continued exploration of azetidine derivatives is expected to yield significant breakthroughs in drug discovery. The unique combination of structural features in compounds such as Benzyl 3-ethenyl-3-hydroxyazetidine-1-carboxylate offers immense possibilities for innovation. By harnessing its synthetic potential and exploring its biological activities, researchers can unlock new therapeutic strategies addressing unmet medical needs.